2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride

• IUPAC Name: 2-(1-benzylpiperidin-4-ylidene)ethanamine;hydrochloride
• InChI: InChI=1S/C14H20N2.ClH/c15-9-6-13-7-10-16(11-8-13)12-14-4-2-1-3-5-14;/h1-6H,7-12,15H2;1H
• InChI Key: VOLSRJOQJWCUIN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=CCN)CC2=CC=CC=C2.Cl
• Molecular Formula: C14H21ClN2
• Molecular Weight: 252.78 g/mol
• CAS No.: 2287311-39-9

Description

2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride is a chemical compound with the molecular formula C14H20N2·HCl It is a derivative of piperidine, a six-membered heterocyclic compound containing nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride typically involves the reaction of 1-benzylpiperidine with ethyl chloroacetate, followed by hydrolysis and subsequent reaction with hydrochloric acid to form the hydrochloride salt. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and can lead to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the piperidine ring can be modified with different substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like alkyl halides for substitution reactions. The reactions are typically carried out under controlled temperatures and may require catalysts to enhance reaction rates .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce various amine derivatives. Substitution reactions can result in a wide range of substituted piperidine compounds .

Scientific Research Applications

2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: This compound is studied for its potential biological activities, including its interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(1-Benzylpiperidin-4-ylidene)ethanamine;hydrochloride include:

• 2-(1-Benzyl-4-piperidinyl)ethanamine
• 4-Benzylpiperidine
• 1-Benzyl-4-hydroxypiperidine

Uniqueness

What sets this compound apart from these similar compounds is its specific structure, which allows for unique interactions with molecular targets. This uniqueness makes it valuable in research and potential therapeutic applications .